Cas no 2665663-17-0 (tert-butyl N-(4-amino-2-chloro-5-fluoro-phenyl)carbamate)

• Product Name: tert-butyl N-(4-amino-2-chloro-5-fluoro-phenyl)carbamate
• CAS No: 2665663-17-0
• MF: C₁₁H₁₄ClFN₂O₂
• MW: 260.692465305328
• MDL: MFCD32862051
• CID: 5306467
• PubChem ID: 155387559
• Update Time: 2026-03-10

tert-butyl N-(4-amino-2-chloro-5-fluoro-phenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(4-amino-2-chloro-5-fluoro-phenyl)carbamate
• D78980
• 4-Amino-1-(Boc-amino)-2-chloro-5-fluorobenzene
• TERT-BUTYL N-(4-AMINO-2-CHLORO-5-FLUOROPHENYL)CARBAMATE
• tert-Butyl (4-amino-2-chloro-5-fluorophenyl)carbamate
• PS-16201
• 2665663-17-0
• MFCD32862051

• MDL： MFCD32862051
• Inchi： 1S/C11H14ClFN2O2/c1-11(2,3)17-10(16)15-9-5-7(13)8(14)4-6(9)12/h4-5H,14H2,1-3H3,(H,15,16)
• InChI Key： OAAURPCVAXVZSB-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=CC=1NC(=O)OC(C)(C)C)F)N

Computed Properties

• Exact Mass: 260.0727835g/mol
• Monoisotopic Mass: 260.0727835g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 64.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylcarbamic acid esters

Additional information on tert-butyl N-(4-amino-2-chloro-5-fluoro-phenyl)carbamate

Comprehensive Guide to tert-butyl N-(4-amino-2-chloro-5-fluoro-phenyl)carbamate (CAS No. 2665663-17-0)

tert-butyl N-(4-amino-2-chloro-5-fluoro-phenyl)carbamate (CAS No. 2665663-17-0) is a specialized organic compound widely used in pharmaceutical and agrochemical research. This compound belongs to the class of carbamate derivatives, which are known for their versatility in drug discovery and synthesis. With the increasing demand for fluoro- and chloro-substituted aromatic compounds, this chemical has gained significant attention in recent years.

The molecular structure of tert-butyl N-(4-amino-2-chloro-5-fluoro-phenyl)carbamate features a phenyl ring substituted with amino, chloro, and fluoro groups, along with a tert-butyl carbamate moiety. This unique combination of functional groups makes it a valuable intermediate in the synthesis of active pharmaceutical ingredients (APIs) and agrochemicals. Researchers often utilize this compound to develop new antimicrobial agents and herbicides, addressing global challenges in healthcare and agriculture.

One of the key advantages of tert-butyl N-(4-amino-2-chloro-5-fluoro-phenyl)carbamate is its stability under various reaction conditions, making it suitable for multi-step synthetic processes. Its amino group can be further functionalized, enabling the creation of diverse derivatives with potential biological activities. This flexibility aligns with the growing trend of structure-activity relationship (SAR) studies in drug development.

In the pharmaceutical industry, CAS No. 2665663-17-0 is frequently employed in the synthesis of small molecule inhibitors targeting specific enzymes or receptors. Recent studies have explored its use in developing compounds for central nervous system (CNS) disorders and metabolic diseases, reflecting the current focus on these therapeutic areas. The presence of both electron-withdrawing (fluoro and chloro) and electron-donating (amino) groups on the aromatic ring allows for fine-tuning of electronic properties in drug candidates.

The agrochemical sector also benefits from tert-butyl N-(4-amino-2-chloro-5-fluoro-phenyl)carbamate, particularly in the development of novel pesticides with improved efficacy and environmental profiles. As sustainability becomes a priority in agriculture, researchers are investigating how this compound can contribute to green chemistry approaches in pesticide formulation. Its structural features may help reduce the environmental persistence of agrochemicals while maintaining their effectiveness.

From a synthetic chemistry perspective, CAS No. 2665663-17-0 offers several advantages. The tert-butyloxycarbonyl (Boc) protecting group is easily removable under mild acidic conditions, making it ideal for peptide synthesis and other sensitive reactions. This characteristic has made it popular in combinatorial chemistry and high-throughput screening applications, where efficient protection and deprotection strategies are crucial.

Recent advancements in flow chemistry and continuous manufacturing have highlighted the potential of tert-butyl N-(4-amino-2-chloro-5-fluoro-phenyl)carbamate in modern pharmaceutical production. Its compatibility with these innovative technologies positions it as a valuable building block for Industry 4.0 in the chemical sector. Many researchers are now exploring how to optimize its synthesis using catalytic methods to improve atom economy and reduce waste generation.

The global market for fluoro- and chloro-aromatic compounds like tert-butyl N-(4-amino-2-chloro-5-fluoro-phenyl)carbamate is expanding rapidly, driven by increasing R&D investments in both pharmaceutical and agrochemical industries. Market analysts predict steady growth for such intermediates, particularly in regions with strong generic drug manufacturing capabilities. The compound's versatility ensures its relevance across multiple therapeutic areas and agricultural applications.

Quality control and analytical characterization of CAS No. 2665663-17-0 typically involve advanced techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure the compound meets the stringent purity requirements for pharmaceutical applications. Recent improvements in analytical technology have made it easier to detect and quantify impurities, further enhancing the reliability of this intermediate in critical synthesis pathways.

Storage and handling of tert-butyl N-(4-amino-2-chloro-5-fluoro-phenyl)carbamate require standard laboratory precautions. The compound should be kept in a cool, dry place, protected from moisture and light to maintain its stability. While not classified as highly hazardous, proper personal protective equipment (PPE) should be used when working with this chemical, following general laboratory safety protocols.

Future research directions for tert-butyl N-(4-amino-2-chloro-5-fluoro-phenyl)carbamate may explore its potential in bioconjugation chemistry and prodrug design. The increasing interest in targeted drug delivery systems and antibody-drug conjugates (ADCs) could open new applications for this versatile intermediate. Additionally, its role in developing sustainable agrochemicals may become more prominent as the industry shifts toward environmentally friendly solutions.

In conclusion, tert-butyl N-(4-amino-2-chloro-5-fluoro-phenyl)carbamate (CAS No. 2665663-17-0) represents a valuable tool for researchers across multiple disciplines. Its unique structural features, synthetic versatility, and broad applicability make it an important compound in modern chemical research and development. As scientific challenges evolve, this intermediate is likely to play an increasingly significant role in addressing global health and agricultural needs.